Cas no 552325-16-3 (A-443654)

• Product Name: A-443654
• CAS No: 552325-16-3
• MF: C₂₄H₂₃N₅O
• MW: 397.472324609756
• CID: 834191
• PubChem ID: 10172943
• Update Time: 2025-04-19

A-443654 Chemical and Physical Properties

Names and Identifiers

• A-443654
• (2S)-1-(1H-indol-3-yl)-3-[5-(3-methyl-2H-indazol-5-yl)pyridin-3-yl]oxypropan-2-amine
• 1H-Indole-3-ethanaMine, a-[[[5-(3-Methyl-1H-indazol-5-yl)-3-pyridinyl]oxy]Methyl]-, (aS)-
• A 443654
• MLS002232275
• HY-10425
• NS00071420
• A 443644
• 5-{5-[(2S)-2-amino-3-(1H-indol-3-yl)propoxy]pyridin-3-yl}-3-methyl-1H-indazole
• (S)-1-(1H-Indol-3-yl)-3-[5-(3-methyl-2H-indazol-5-yl)pyridin-3-yl]oxypropan2-amine
• DTXSID20436347
• indazole-pyridine, 4
• CS-0405
• AKOS030526845
• DB08073
• Q27074073
• (2S)-1-(1H-indol-3-yl)-3-[[5-(3-methyl-1H-indazol-5-yl)-3-pyridyl]oxy]propan-2-amine
• (S)-1-(5-(3-Methyl-1H-indazol-5-yl)pyridin-3-yloxy)-3-(1H-indol-3-yl)propan-2-amine
• 5-indazolyl pyridine 3
• BDBM15131
• A-654
• GLXC-01992
• NCGC00347278-02
• A-4436554
• A-443644
• EX-A7113
• A-443654?
• (2s)-1-(1h-Indol-3-Yl)-3-{[5-(3-Methyl-1h-Indazol-5-Yl)pyridin-3-Yl]oxy}propan-2-Amine
• L20
• SMR001307829
• 1H-Indole-3-ethanamine, alpha-[[[5-(3-methyl-1H-indazol-5-yl)-3-pyridinyl]oxy]methyl]-, (alphaS)-
• DA-50065
• CHEBI:91351
• 552325-16-3
• SCHEMBL570604
• NCGC00347278-01
• F83982
• Q4UG565ZYH
• CHEMBL379300
• A443654
• Z2037280935
• GTPL8204

• MDL： MFCD11840663
• Inchi： 1S/C24H23N5O/c1-15-22-10-16(6-7-24(22)29-28-15)17-9-20(13-26-11-17)30-14-19(25)8-18-12-27-23-5-3-2-4-21(18)23/h2-7,9-13,19,27H,8,14,25H2,1H3,(H,28,29)/t19-/m0/s1
• InChI Key： YWTBGJGMTBHQTM-IBGZPJMESA-N
• SMILES： O(C1C=NC=C(C=1)C1C=CC2C(=C(C)NN=2)C=1)C[C@H](CC1=CNC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 397.19026037g/mol
• Monoisotopic Mass: 397.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.307
• Melting Point: No data available
• Boiling Point: 722 ºC
• Flash Point: 390 ºC
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(251.59 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

A-443654 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles
• Pharmaceutical and Biochemical Products Medical Target Class
• Other Chemical Reagents